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Compound of Interest

Compound Name: 5-Bromo-2-propyl-2H-indazole

Cat. No.: B597009 Get Quote

This guide provides immediate, essential safety and logistical information for handling 5-
Bromo-2-propyl-2H-indazole (CAS: 1280786-77-7). The content herein is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and proper disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-2-propyl-2H-indazole was not

readily available. The following guidance is based on the safety information for structurally

similar compounds, such as other halogenated indazoles. It is imperative to treat this

compound as potentially hazardous and to conduct a thorough risk assessment before

commencing any work.

Hazard Identification and Safety Data
Based on data for analogous compounds, 5-Bromo-2-propyl-2H-indazole is anticipated to

present the following hazards.[1] This information should be used for preliminary planning and

engineering controls.
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1]

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1]

Physical and Chemical Properties

Property Value

CAS Number 1280786-77-7[2]

Molecular Formula C10H11BrN2[2]

Molecular Weight 239.11 g/mol [2]

Storage Store at -20°C[2]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 5-Bromo-2-propyl-2H-indazole.[3][4][5]
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.[3]

Eyes
Safety glasses with side

shields or goggles

Provides protection against

splashes and airborne

particles.[3]

Face Face shield

To be worn in conjunction with

safety glasses or goggles,

particularly when there is a

significant risk of splashing.[3]

[6]

Body
Laboratory coat or chemical-

resistant coveralls

A standard lab coat is required

to protect against skin contact.

For larger quantities or

increased risk of exposure,

chemical-resistant coveralls

should be considered.[3][7]

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely. The type of

respirator should be selected

based on a formal risk

assessment.[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is essential for the safe handling of 5-Bromo-2-
propyl-2H-indazole.

1. Preparation and Engineering Controls:
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All handling of solid 5-Bromo-2-propyl-2H-indazole should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3]

Ensure that an eyewash station and safety shower are readily accessible.

Before starting work, verify that all necessary PPE is available and in good condition.[3]

Use plastic-backed absorbent pads on the work surface to contain any potential spills.[8]

2. Handling the Compound:

Wear all required PPE as detailed in the table above.

Avoid the formation of dust when handling the solid material. Use appropriate tools, such as

spatulas, for transferring the compound.

For weighing, use an analytical balance inside the fume hood or a containment enclosure.

If making a solution, add the solid to the solvent slowly to avoid splashing.

3. In Case of a Spill:

Evacuate non-essential personnel from the immediate area.

If the spill is small and you are trained to handle it, wear the appropriate PPE, including

respiratory protection.

For solid spills, gently cover with an absorbent material to avoid raising dust, then carefully

scoop the material into a designated waste container.

For liquid spills, absorb with an inert, non-combustible material such as vermiculite or sand.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.[8]

All materials used for cleanup should be disposed of as hazardous waste.
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Proper disposal of 5-Bromo-2-propyl-2H-indazole and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste 5-Bromo-2-propyl-2H-indazole and any contaminated materials (e.g.,

absorbent pads, gloves, weighing paper) in a designated, compatible, and properly labeled

hazardous waste container.[9]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS office.

2. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-
Bromo-2-propyl-2H-indazole".

Indicate the associated hazards (e.g., Toxic, Irritant).

3. Storage:

Store the sealed waste container in a designated satellite accumulation area that is secure

and away from incompatible materials.

4. Disposal:

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal

guidelines and to arrange for pickup by a licensed hazardous waste contractor.[9]

Do not dispose of this chemical down the drain or in the regular trash.[9]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of 5-Bromo-2-propyl-2H-indazole.
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Caption: Workflow for safe handling and disposal of 5-Bromo-2-propyl-2H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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